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Compound of Interest

Compound Name: Diaminopropionoyl tripeptide-33

Cat. No.: B12375756 Get Quote

Application Note & Protocol: Characterization of
Diaminopropionoyl Tripeptide-33
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diaminopropionoyl Tripeptide-33 is a synthetic peptide with notable applications in the

cosmetic and dermatological fields. It is recognized for its protective effects against UV-induced

skin damage.[1][2] This peptide functions by mitigating the detrimental effects of photoaging

through the prevention of DNA and protein damage caused by UV radiation.[2][3] Its

mechanism involves shielding skin cells from UVA-induced DNA damage and enhancing DNA

repair systems.[4][5] This document provides detailed analytical techniques for the

characterization of Diaminopropionoyl Tripeptide-33, with a primary focus on High-

Performance Liquid Chromatography (HPLC) for purity and identity assessment, and Mass

Spectrometry (MS) for structural confirmation.
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Property Value Source

Molecular Formula C17H27N7O6 [1]

Molecular Weight 425.44 g/mol [1]

Appearance

White to off-white powder or

clear, colorless liquid (in

solution)

[2][6]

Solubility Soluble in water [5][6]

pH (in solution) 2.3 - 4.3 [2][5]

Mechanism of Action: DNA Protection Pathway
Diaminopropionoyl Tripeptide-33 protects the skin from photoaging by interrupting the

pathway of UV-induced cellular damage. UVA radiation leads to the peroxidation of lipids in cell

membranes, generating cytotoxic Reactive Carbonyl Species (RCS), such as 4-

hydroxynonenal (4-HNE).[3][7] These RCS molecules can then react with proteins, including

those involved in DNA repair, leading to protein carbonylation and a diminished capacity for

DNA repair.[7] This ultimately results in DNA damage and the visible signs of photoaging.

Diaminopropionoyl Tripeptide-33 acts as an efficient scavenger of these cytotoxic RCS,

thereby preventing protein carbonylation and preserving the integrity of the DNA repair system.

[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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